Cas no 1257553-41-5 (1-(4-butoxyphenyl)-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea)

• Product Name: 1-(4-butoxyphenyl)-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea
• CAS No: 1257553-41-5
• MF: C₂₂H₂₇N₃O₂S
• MW: 397.533684015274
• CID: 6072572
• PubChem ID: 49716211
• Update Time: 2025-10-29

1-(4-butoxyphenyl)-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-butoxyphenyl)-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea
• 3-(4-butoxyphenyl)-1-[(1-methylpyrrol-2-yl)methyl]-1-(thiophen-2-ylmethyl)urea
• 3-(4-butoxyphenyl)-1-((1-methyl-1H-pyrrol-2-yl)methyl)-1-(thiophen-2-ylmethyl)urea
• F5854-3185
• 1257553-41-5
• AKOS024522681
• 1-(4-butoxyphenyl)-3-[(1-methyl-1H-pyrrol-2-yl)methyl]-3-[(thiophen-2-yl)methyl]urea
• VU0524100-1

• Inchi： 1S/C22H27N3O2S/c1-3-4-14-27-20-11-9-18(10-12-20)23-22(26)25(17-21-8-6-15-28-21)16-19-7-5-13-24(19)2/h5-13,15H,3-4,14,16-17H2,1-2H3,(H,23,26)
• InChI Key： CKAOGHASNGEDHV-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CN1C)(CC1SC=CC=1)C(NC1=CC=C(OCCCC)C=C1)=O

Computed Properties

• Exact Mass: 397.18239829g/mol
• Monoisotopic Mass: 397.18239829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-butoxyphenyl)-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea

Chemical Overview and Recent Advances of 1-(4-Butoxyphenyl)-3-(1-Methyl-1H-Pyrrol-2-Yl)Methyl-3-(Thiophen-2-Yl)Methylurea (CAS No. 1257553-41-5)

1-(4-Butoxyphenyl)-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea, identified by the CAS registry number 1257553-41-5, is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of ureas, which are widely studied for their potential biological activities. The molecule incorporates several functional groups, including a butoxyphenyl moiety, a pyrrole ring, and a thiophene group, each contributing to its diverse chemical properties and potential applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the individual building blocks. The 4-butoxyphenyl group is derived from 4-butoxyaniline, which undergoes various transformations to form the corresponding urea derivative. The pyrrole ring is introduced through cyclization reactions, while the thiophene moiety is synthesized via sulfur-based coupling reactions. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Specifically, research has shown that it exhibits selective inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. The presence of the thiophene group in its structure is believed to play a critical role in enhancing its bioavailability and stability within biological systems.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties. The conjugated system formed by the pyrrole and thiophene moieties contributes to its ability to act as a semiconductor material in organic electronics. This dual functionality makes it an intriguing subject for interdisciplinary research at the intersection of chemistry and materials science.

The latest advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with various protein targets, further elucidating its mechanism of action. Furthermore, green chemistry approaches have been employed to optimize its synthesis pathway, reducing environmental impact while maintaining high efficiency.

In conclusion, 1-(4-butoxyphenyl)-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea (CAS No. 1257553-41-5) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure and promising biological activity position it as a valuable tool in drug discovery and materials development. Continued research into its properties will undoubtedly unlock new opportunities for its utilization in both therapeutic and technological contexts.